Cas no 1806362-17-3 (3-Chloro-1-(2,5-dibromophenyl)propan-2-one)

• Product Name: 3-Chloro-1-(2,5-dibromophenyl)propan-2-one
• CAS No: 1806362-17-3
• MF: C₉H₇Br₂ClO
• MW: 326.412280321121
• CID: 4974582
• Update Time: 2025-06-09

3-Chloro-1-(2,5-dibromophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-(2,5-dibromophenyl)propan-2-one

• Inchi： 1S/C9H7Br2ClO/c10-7-1-2-9(11)6(3-7)4-8(13)5-12/h1-3H,4-5H2
• InChI Key： YNXYEHUKBYQNTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC(CCl)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 3-Chloro-1-(2,5-dibromophenyl)propan-2-one

Professional Introduction to 3-Chloro-1-(2,5-dibromophenyl)propan-2-one (CAS No. 1806362-17-3)

3-Chloro-1-(2,5-dibromophenyl)propan-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806362-17-3, is characterized by its unique structural framework, which consists of a propanone backbone substituted with chloro and dibromophenyl groups. Such structural features make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The chemical structure of 3-Chloro-1-(2,5-dibromophenyl)propan-2-one encompasses a ketone functional group positioned at the second carbon atom of the propanone chain. The presence of two bromine atoms at the 2 and 5 positions of the phenyl ring introduces a high degree of electronic density and steric hindrance, which can be exploited in medicinal chemistry for modulating enzyme interactions and improving drug-target binding affinity. Additionally, the chloro substituent on the first carbon atom further enhances the compound’s reactivity, making it a versatile building block for further chemical modifications.

In recent years, there has been growing interest in leveraging halogenated aromatic compounds like 3-Chloro-1-(2,5-dibromophenyl)propan-2-one in the design of small-molecule drugs. Halogen atoms are known to play a crucial role in enhancing the metabolic stability and lipophilicity of pharmaceutical compounds, thereby improving their bioavailability and pharmacokinetic profiles. The combination of chlorine and bromine in this molecule provides a balance between electrophilicity and hydrophobicity, which is often desirable in drug discovery programs.

One of the most compelling applications of 3-Chloro-1-(2,5-dibromophenyl)propan-2-one lies in its utility as a precursor for synthesizing kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular signaling pathways, making them attractive targets for therapeutic intervention. By modifying the structure of 3-Chloro-1-(2,5-dibromophenyl)propan-2-one, researchers can generate derivatives with enhanced selectivity and potency against specific kinases. For instance, studies have shown that derivatives of this compound exhibit promising activity against tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

Furthermore, the dibromophenyl moiety in 3-Chloro-1-(2,5-dibromophenyl)propan-2-one has been explored for its potential in developing antimicrobial agents. The bromine atoms can serve as anchors for further functionalization, allowing chemists to introduce groups that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Recent research has highlighted the efficacy of halogenated phenols in combating drug-resistant bacteria, underscoring the relevance of compounds like 3-Chloro-1-(2,5-dibromophenyl)propan-2-one in addressing global health challenges.

The synthesis of 3-Chloro-1-(2,5-dibromophenyl)propan-2-one typically involves multi-step organic reactions starting from commercially available precursors. Key steps include bromination of a suitable phenol derivative followed by condensation with chloroacetyl chloride to form the ketone group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities. These synthetic strategies underscore the compound’s importance as a synthetic intermediate in industrial-scale pharmaceutical production.

From a computational chemistry perspective, 3-Chloro-1-(2,5-dibromophenyl)propan-2-one has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have revealed that the electron-withdrawing nature of the chloro and bromine substituents significantly influences the compound’s binding affinity to proteins. These insights have guided medicinal chemists in optimizing lead structures for better pharmacological activity. Additionally, virtual screening algorithms have been used to identify potential drug candidates derived from this scaffold, demonstrating its versatility in drug discovery pipelines.

The safety profile of 3-Chloro-1-(2,5-dibromophenyl)propan-2-one is another critical aspect that has been thoroughly evaluated through toxicological studies. While halogenated compounds can pose certain hazards due to their reactivity and potential environmental impact, proper handling protocols ensure that risks are minimized during laboratory and industrial use. Researchers emphasize the importance of adhering to good laboratory practices (GLP) when working with such compounds to ensure both personnel safety and environmental protection.

In conclusion,3-Chloro-1-(2,5-dibromophenyl)propan-2-one (CAS No. 1806362-17-3) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups makes it an invaluable tool in synthetic chemistry and drug discovery. As research continues to uncover new applications for this compound,3-Chloro-1-(2,5-dibromophenyl)propan-2-one is poised to remain at the forefront of pharmaceutical innovation.